Cas no 17899-51-3 (5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine)

5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine structure
17899-51-3 structure
Product Name:5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
CAS No:17899-51-3
MF:C9H15N3S
MW:197.300500154495
MDL:MFCD02854750
CID:1075017
PubChem ID:16795413
Update Time:2025-04-20

5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Isopropyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]-pyridin-2-ylamine
    • 5-(propan-2-yl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
    • 5-isopropyl-4H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
    • SCHEMBL17934004
    • CS-0232879
    • 5-Isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
    • AKOS000149447
    • 5-propan-2-yl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine
    • 17899-51-3
    • EN300-129268
    • 5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
    • MDL: MFCD02854750
    • Inchi: 1S/C9H15N3S/c1-6(2)12-4-3-7-8(5-12)13-9(10)11-7/h6H,3-5H2,1-2H3,(H2,10,11)
    • InChI Key: BXIPZMYZBYKUBQ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1CN(C(C)C)CC2

Computed Properties

  • Exact Mass: 197.09866866g/mol
  • Monoisotopic Mass: 197.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.4Ų

5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Pricemore >>

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